Cas no 10602-08-1 ((2-ethynylphenyl)methanol)

• Product Name: (2-ethynylphenyl)methanol
• CAS No: 10602-08-1
• MF: C₉H₈O
• MW: 132.159222602844
• CID: 136232
• PubChem ID: 11007947
• Update Time: 2025-05-24

(2-ethynylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-ethynyl-
• (2-Ethynylphenyl)methanol
• 2-ETHYNYLBENZYL ALCOHOL
• (2-ethynyl-phenyl)-methanol
• [2-(ethynyl)phenyl]methanol
• 2-(ethynyl)benzyl alcohol
• 2-Ethynylbenzenemethanol
• 2-hydroxymethylphenylacetylene
• 520039_ALDRICH
• AG-D-20158
• Benzylalcohol, o-ethynyl- (7CI,8CI)
• CTK4A4286
• I14-48981
• o-Ethynylbenzyl alcohol
• 2-Ethynyl-benzeneMethanol
• 2-ETHYNYLBENZYL ALCOHOL 97
• 2-Ethynylbenzyl alcohol 95%
• A50664
• DTXSID60451579
• CS-0188006
• EN300-1856550
• 2-ethynyl-benzyl alcohol
• ZKCWIJQOZHADEM-UHFFFAOYSA-N
• BS-45036
• J-001524
• AKOS015912570
• 10602-08-1
• 2-Ethynylbenzyl alcohol, 95%
• SCHEMBL149728
• MFCD06200681
• SY283683
• (2-ethynylphenyl)methanol

• MDL： MFCD06200681
• Inchi： 1S/C9H8O/c1-2-8-5-3-4-6-9(8)7-10/h1,3-6,10H,7H2
• InChI Key： ZKCWIJQOZHADEM-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 132.05754
• Monoisotopic Mass: 132.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 66-70 °C (lit.)
• PSA: 20.23
• Solubility: Not available

(2-ethynylphenyl)methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H319-H334
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Risk Phrases：22-36-43
• Safety Term：S26-36/37

Additional information on (2-ethynylphenyl)methanol

Exploring the Synthesis and Applications of (2-Ethynylphenyl)Methanol (CAS 10602-08-1): A Versatile Building Block in Medicinal Chemistry

(2-Ethynylphenyl)methanol, with the Chemical Abstracts Service registry number CAS 10602-08-1, has emerged as a critical intermediate in organic synthesis and medicinal chemistry. This compound, characterized by its unique structural motif—a phenolic hydroxymethyl group conjugated to a terminal alkyne at the para position—exhibits remarkable versatility in both academic research and industrial applications. Recent advancements in synthetic methodologies and computational modeling have further solidified its role as a key precursor for developing bioactive molecules targeting diverse therapeutic areas, including oncology, neurology, and anti-inflammatory therapies.

The molecular structure of (2-Ethynylphenyl)methanol combines the rigidity of an alkyne group with the hydrogen-bonding potential of a phenolic hydroxyl moiety. This duality enables it to serve as a modular scaffold for constructing complex heterocycles through click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). A 2023 study published in Journal of Medicinal Chemistry demonstrated that its conjugation with anthranilic acid derivatives enhances binding affinity toward estrogen receptors, opening new avenues for hormone therapy development. The compound’s solubility profile—soluble in common organic solvents like dichloromethane and ethanol—also facilitates purification steps during large-scale synthesis.

Traditional synthetic routes for CAS 10602-08-1 involved multi-step processes using Grignard reagents or transition-metal catalyzed cross-coupling. However, recent innovations have streamlined production through environmentally benign protocols. For instance, a 2024 report in Green Chemistry highlighted the use of microwave-assisted Sonogashira coupling under solvent-free conditions, achieving yields exceeding 95% while minimizing waste generation. Such advancements align with global sustainability goals while maintaining structural integrity during synthesis.

In pharmacological studies, (2-Ethynylphenyl)methanol derivatives have shown promising anti-proliferative activity against cancer cell lines. A collaborative study between MIT and Novartis (published in Nature Communications, 2023) revealed that when functionalized with pyridine rings via palladium-catalyzed Suzuki-Miyaura reactions, these compounds selectively inhibit the Wnt/β-catenin signaling pathway—a key driver in colorectal cancers. The alkyne group’s ability to form stable triazole linkages via click chemistry also allows site-specific conjugation with targeting ligands or fluorescent probes for drug delivery systems.

Beyond oncology applications, this compound has been pivotal in designing neuroprotective agents. Researchers at Stanford University demonstrated that substituting the phenolic hydroxyl with branched alkoxysilanes generates analogs capable of crossing the blood-brain barrier (BBB). These derivatives exhibited neuroprotective effects against amyloid-beta toxicity in Alzheimer’s disease models without significant off-target effects—a breakthrough attributed to the precise spatial orientation enabled by the parent molecule’s rigid backbone.

The latest research trends emphasize leveraging computational tools to optimize CAS 10602-08-1-based drug candidates. Machine learning models trained on PubChem datasets have identified novel substituents that improve metabolic stability while preserving biological activity. For example, integrating fluorine atoms at specific positions reduces cytochrome P450-mediated metabolism—a critical factor for oral drug formulations—as reported in a 2024 issue of ACS Medicinal Chemistry Letters.

In material science applications, this compound’s triple-bond functionality enables crosslinking into polymeric networks with tunable mechanical properties. A recent collaboration between ETH Zurich and Merck KGaA developed stimuli-responsive hydrogels using self-assembled oligomers derived from this molecule. These materials exhibit pH-dependent swelling behaviors ideal for controlled drug release systems.

Ongoing investigations focus on expanding its utility through bioorthogonal chemistry strategies. The alkyne group’s compatibility with strain-promoted azide–alkyne cycloaddition (SPAAC) allows real-time monitoring of drug delivery mechanisms using bioimaging techniques such as click-fluorescence microscopy—a method validated by researchers at Harvard Medical School in early 2024.

Despite its widespread adoption, optimizing synthetic scalability remains an active area of research. Continuous flow reactors combined with automated purification systems are being explored to address batch-to-batch consistency issues reported during preclinical trials. Regulatory frameworks are also evolving to accommodate these innovations without compromising safety standards—a balance achieved through rigorous ADMET profiling studies integrated into early-stage development pipelines.

The future trajectory of (Ethynylphenyl)methanol-based compounds lies at the intersection of precision medicine and sustainable chemistry practices. With ongoing advances in artificial intelligence-driven drug design and green synthesis methodologies, this molecule continues to redefine boundaries between fundamental research and clinical translation across multiple therapeutic domains.